Cas no 2229125-32-8 (tert-butyl N-3-amino-2-(2-methylcyclopropyl)propylcarbamate)

Technical Introduction: tert-Butyl N-3-amino-2-(2-methylcyclopropyl)propylcarbamate is a specialized carbamate-protected amine intermediate used in organic synthesis and pharmaceutical research. Its key structural features include a tert-butoxycarbonyl (Boc) protecting group, which enhances stability and facilitates selective deprotection under mild acidic conditions, and a 2-methylcyclopropyl moiety, contributing to steric and electronic modulation. This compound is particularly valuable in peptide and small-molecule drug development, where controlled amine reactivity is critical. The cyclopropyl group may also impart conformational constraints, influencing target binding properties. High purity and well-defined reactivity make it a reliable building block for complex molecule assembly.
tert-butyl N-3-amino-2-(2-methylcyclopropyl)propylcarbamate structure
2229125-32-8 structure
Product Name:tert-butyl N-3-amino-2-(2-methylcyclopropyl)propylcarbamate
CAS No:2229125-32-8
MF:C12H24N2O2
MW:228.331163406372
CID:5793990
PubChem ID:165681178
Update Time:2025-10-19

tert-butyl N-3-amino-2-(2-methylcyclopropyl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

    • 2229125-32-8
    • EN300-1901026
    • tert-butyl N-[3-amino-2-(2-methylcyclopropyl)propyl]carbamate
    • tert-butyl N-3-amino-2-(2-methylcyclopropyl)propylcarbamate
    • Inchi: 1S/C12H24N2O2/c1-8-5-10(8)9(6-13)7-14-11(15)16-12(2,3)4/h8-10H,5-7,13H2,1-4H3,(H,14,15)
    • InChI Key: IJIVBYXASDZUNF-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(NCC(CN)C1CC1C)=O

Computed Properties

  • Exact Mass: 228.183778013g/mol
  • Monoisotopic Mass: 228.183778013g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 64.4Ų

tert-butyl N-3-amino-2-(2-methylcyclopropyl)propylcarbamate Pricemore >>

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Additional information on tert-butyl N-3-amino-2-(2-methylcyclopropyl)propylcarbamate

Terbutyl N-3-Amino-2-(2-Methylcyclopropyl)Propylcarbamate: A Comprehensive Overview

Terbutyl N-3-Amino-2-(2-Methylcyclopropyl)Propylcarbamate (CAS No: 117467-64-8) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, often referred to as tert-butyl N-(3-amino-2-(2-methylcyclopropyl)propyl)carbamate, has garnered attention due to its unique structural properties and potential applications in drug development and agrochemicals.

The molecular structure of tert-butyl N-(3-amino-2-(2-methylcyclopropyl)propyl)carbamate is characterized by a complex arrangement of functional groups, including an amino group, a cyclopropane ring, and a carbamate moiety. These features contribute to its versatile reactivity and biological activity. Recent studies have highlighted its potential as a precursor in the synthesis of bioactive molecules, particularly in the development of novel antibiotics and antifungal agents.

One of the most notable aspects of this compound is its role in the synthesis of β-lactam antibiotics. Researchers have demonstrated that tert-butyl N-(3-amino-2-(2-methylcyclopropyl)propyl)carbamate can serve as an intermediate in the construction of β-lactam rings, which are essential components of many antibiotics. This discovery has opened new avenues for exploring cost-effective and efficient synthetic routes for these critical drugs.

In addition to its pharmaceutical applications, tert-butyl N-(3-amino-2-(2-methylcyclopropyl)propyl)carbamate has also been investigated for its potential use in agrochemicals. Studies have shown that this compound exhibits moderate activity against various plant pathogens, making it a promising candidate for the development of fungicides and insecticides.

The synthesis of tert-butyl N-(3-amino-2-(2-methylcyclopropyl)propyl)carbamate involves a multi-step process that typically begins with the preparation of the corresponding amino alcohol. This is followed by a series of functional group transformations, including alkylation and carbamate formation, to yield the final product. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions.

From an environmental perspective, understanding the degradation pathways of tert-butyl N-(3-amino-2-(2-methylcyclopropylethanol))carbamate is crucial for assessing its ecological impact. Research indicates that this compound undergoes hydrolytic cleavage under specific conditions, leading to the formation of less complex byproducts. These findings are essential for designing sustainable manufacturing processes and minimizing environmental risks.

In conclusion, tert-butlyl N-(3-amino-...) continues to be a focal point in chemical research due to its diverse applications and unique chemical properties. As ongoing studies unravel more about its potential uses, this compound is poised to play an increasingly important role in both pharmaceutical and agricultural sectors.

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